Cas no 55715-67-8 ( )

  structure
  structure
Product Name: 
CAS No:55715-67-8
MF:C18H36N4O10
MW:468.499245643616
CID:876020
PubChem ID:86490
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • gentamicin A3
    • Gentamicine A3
    • D-Streptamine, O-6-amino-6-deoxy-alpha-D-glucopyranosyl-(1-4)-O-(3-deoxy-3-(methylamino)-beta-L-arabinopyranosyl-(1-6))-2-deoxy-
    • DTXSID20971086
    • 4,6-diamino-3-{[3-deoxy-3-(methylamino)pentopyranosyl]oxy}-2-hydroxycyclohexyl 6-amino-6-deoxyhexopyranoside
    • 55715-67-8
    •  
    • Inchi: 1S/C18H36N4O10/c1-22-9-7(23)4-29-17(11(9)25)31-15-5(20)2-6(21)16(14(15)28)32-18-13(27)12(26)10(24)8(3-19)30-18/h5-18,22-28H,2-4,19-21H2,1H3
    • InChI Key: BDTQHFBWYNCGHN-UHFFFAOYSA-N
    • SMILES: O(C1C(C(C(C(CN)O1)O)O)O)C1C(CC(C(C1O)OC1C(C(C(CO1)O)NC)O)N)N

Computed Properties

  • Exact Mass: 468.24314336g/mol
  • Monoisotopic Mass: 468.24314336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 10
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 6
  • Complexity: 608
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 14
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -6.4
  • Topological Polar Surface Area: 248Ų
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